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Abstract
The full-scale invasion of Ukraine on February 24, 2022, precipitated a severe public health

crisis, placing unprecedented strain on a healthcare system already navigating significant

reforms. This technical guide provides a comprehensive review of the pre-invasion state of

Ukraine's public health infrastructure, a detailed analysis of the multifaceted impacts of the

conflict, and an examination of the critical ongoing and future challenges. By presenting

quantitative data on infrastructure damage, population displacement, and the burden of

disease, alongside an overview of methodologies for public health assessment in conflict

zones, this paper aims to equip researchers, scientists, and drug development professionals

with a thorough understanding of the complex landscape of public health in post-invasion

Ukraine. The resilience of the Ukrainian healthcare system, underscored by the dedication of

its workforce and the adaptation of health services, offers crucial lessons for public health in

conflict settings globally.
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Pre-Invasion Public Health Infrastructure in Ukraine:
A System in Transition
Prior to the 2022 invasion, Ukraine's health system was in the midst of a significant

transformation, moving away from the centralized Semashko model inherited from the Soviet

era.[1] This legacy system was characterized by a large number of hospitals and beds per

capita, often leading to inefficient resource allocation.[2] Despite a high number of physicians

and nurses, the system struggled with underfunding and a heavy reliance on out-of-pocket

payments, which constituted nearly half of all health expenditures in 2021.[2][3]

In 2017, Ukraine initiated comprehensive health financing reforms aimed at strengthening

primary health care (PHC), introducing a single national purchaser of health services (the

National Health Service of Ukraine - NHSU), and establishing a guaranteed package of

medical services.[3][4][5] By 2020, over 70% of the population had enrolled with a PHC

provider.[5] These reforms were instrumental in creating a more resilient and adaptable

framework, which proved crucial in the response to the subsequent invasion.[6]

However, pre-existing challenges persisted, including an aging health workforce, outdated

infrastructure, and significant regional disparities in healthcare access and quality.[3][7] The

system was also contending with a considerable burden of non-communicable diseases

(NCDs), which accounted for a high premature mortality rate, more than double the EU

average.[3]

The Impact of the Invasion on Public Health
Infrastructure and Services
The 2022 invasion has had a devastating and multifaceted impact on Ukraine's public health

system. This includes direct attacks on healthcare infrastructure, profound effects on the health

workforce, and severe disruptions to essential health services.

Attacks on Healthcare Infrastructure
Attacks on healthcare facilities have been a defining feature of the conflict, severely

compromising the physical infrastructure needed to deliver care. These attacks have been

widespread and have targeted a range of facilities, from large hospitals to local clinics and

maternity wards.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://iris.who.int/items/9ec19ae2-fb26-49f9-b119-ba651c1cda9b
https://www.swecare.se/media/okhd3tkg/ukrainian-healthcare-system-in-2024-a-comprehensive-report-final-1.pdf
https://www.swecare.se/media/okhd3tkg/ukrainian-healthcare-system-in-2024-a-comprehensive-report-final-1.pdf
https://eurohealthobservatory.who.int/publications/i/health-systems-in-action-ukraine-2024
https://eurohealthobservatory.who.int/publications/i/health-systems-in-action-ukraine-2024
https://ukraine.un.org/en/284053-who-and-world-bank-launch-new-report-assessing-progress-health-financing-reforms
https://blogs.imperial.ac.uk/ighi/2024/02/26/health-in-ukraine-prioritise-health-care-reform-across-the-ukraine-health-system-for-recovery-and-stable-peace/
https://blogs.imperial.ac.uk/ighi/2024/02/26/health-in-ukraine-prioritise-health-care-reform-across-the-ukraine-health-system-for-recovery-and-stable-peace/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11308602/
https://eurohealthobservatory.who.int/publications/i/health-systems-in-action-ukraine-2024
https://feps-europe.eu/wp-content/uploads/2025/02/Strengthening-Ukraines-healthcare-for-aresilient-future.pdf
https://eurohealthobservatory.who.int/publications/i/health-systems-in-action-ukraine-2024
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metric Reported Figures
Date of

Report/Period
Source

Total Attacks on

Healthcare
Over 2,254 As of February 2025 [6]

1,336
February 24, 2022 -

December 31, 2023
[8]

1,014 As of July 14, 2023 [9]

781 2022 [10]

295
February 24 - June

15, 2022
[7]

Medical Facilities

Damaged
1,604 As of May 21, 2024 [11]

Over 1,500 As of June 15, 2023 [5]

Over 600
First 3 months of the

invasion
[7]

Medical Facilities

Completely Destroyed
211 As of May 21, 2024 [11]

Hospitals/Clinics

Damaged or

Destroyed

699
February 24, 2022 -

December 31, 2023
[8]

Ambulances

Attacked/Damaged/D

estroyed

261 (destroyed), 164

(damaged)
As of May 21, 2024 [11]

114 (damaged or

destroyed)
2022 [10]

84 (attacked)
February 24, 2022 -

December 31, 2023
[8]

Maternity and

Neonatal Facilities

Over 80 As of December 10,

2025

[12]
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Damaged or

Destroyed

The Health Workforce Under Duress
The conflict has also taken a heavy toll on Ukraine's healthcare workers. Many have been

killed, injured, or displaced, leading to significant workforce shortages, particularly in frontline

areas.

Metric Reported Figures
Date of

Report/Period
Source

Healthcare Workers

Killed
198

February 24, 2022 -

December 31, 2023
[8]

148 As of July 14, 2023 [9]

78 2022 [10]

At least 12
First 3 months of the

invasion
[7]

Healthcare Workers

Injured
137

February 24, 2022 -

December 31, 2023
[8]

59
February 24 - June

15, 2022
[7]

Displaced Healthcare

Workers

89,000 fewer health

professionals in

Ukraine

April 2023 vs. pre-

invasion
[10]

1,658 medical workers

forced to change

residence

As of April 9, 2022 [7]

30,000 medical

professionals joined

the Armed Forces

As of July 15, 2024 [13]
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Key Public Health Challenges in Post-Invasion
Ukraine
The war has exacerbated existing public health issues and created new, urgent challenges.

These range from the spread of infectious diseases to a widespread mental health crisis and

significant barriers to accessing essential healthcare.

Infectious Disease Outbreaks
The conflict has created conditions conducive to the spread of infectious diseases. Mass

displacement, overcrowded living conditions, and disruptions to vaccination programs and

sanitation infrastructure have increased the risk of outbreaks. Before the conflict, Ukraine

already faced challenges with diseases like measles, poliomyelitis, tuberculosis (TB), and HIV.

[14][15] The war has heightened these concerns and led to an increase in reports of various

infectious diseases.
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Disease/Syndro

me

Pre-Conflict

Reports (Nov

2021 - Feb

2022)

During-Conflict

Reports (Feb

2022 - Jul

2022)

Key

Observations
Source

COVID-19 106 187

Increased

reporting despite

overall

disruption.

[14]

Cholera 0 157

Emergence of a

disease not

reported pre-

conflict.

[14]

Botulism 22 122

Significant

increase in

reports.

[14]

Tuberculosis

(TB)
11 75

Substantial rise

in reported

cases.

[14]

HIV/AIDS 6 61
Marked increase

in reports.
[14]

Diphtheria 2 29

Notable

increase,

indicating

vaccination gaps.

[14]

Acute

Gastroenteritis
4

Increased

syndromic

reports

The most

common clinical

syndrome

reported post-

invasion.

[14]

The Mental Health Crisis
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The war has inflicted widespread psychological trauma on the Ukrainian population. A

significant portion of the population is experiencing mental health problems, including anxiety,

depression, and post-traumatic stress disorder (PTSD).[4][16]

Metric Reported Figures
Date of

Report/Survey
Source

Population

Experiencing Mental

Health Problems

70%
UN Survey (reported

September 2023)
[16]

Population in Need of

Psychological Support

Almost half of the

population (15 million

of 38 million)

Ukraine's Health

Ministry estimates

(reported April 2024)

Population Likely

Needing Medication

for Mental Health

3 to 4 million

Ukraine's Health

Ministry estimates

(reported April 2024)

Decline in Health

Compared to Pre-War

Period

68% of Ukrainians

WHO Health Needs

Assessment (October

2024)

[6]

Most Prevalent Health

Issues

Mental health

concerns (46%),

mental health

disorders (41%),

neurological disorders

(39%)

WHO Health Needs

Assessment (October

2024)

[6]

The mental health impact is not uniform, with those directly exposed to military action, violence,

and displacement being at higher risk.[4] Women, in particular, face additional stressors,

including the fear of gender-based violence.[16]

Access to Healthcare
Access to healthcare services has been severely hampered by the conflict. Security concerns,

restricted mobility, damaged infrastructure, and broken supply chains are major barriers.[1][7]

The cost of medicines and treatment has also become a significant obstacle for many.
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Metric Reported Figures
Date of

Report/Survey
Source

Population with

Insufficient Access to

Medical Services and

Medicines

17%
Survey in December

2022
[10]

Households Where a

Member Stopped

Taking Medication

32% Recent Survey [10]

Population Reporting

Decreased Access to

Medical Services

1 in 4 people (25%) Since February 2022 [6]

Population Postponing

Medical Care Due to

Financial Challenges

35% October 2024 [6]

Internally Displaced

Persons (IDPs)

Lacking Access to

Primary Care

13% (compared to 6%

of host communities)
October 2024 [6]

Population in

Occupied/Active

Combat Areas with

Reduced Access

1 in 3 September 2022

Population Unable to

Get Needed Medicine

1 in 5 nationwide; 1 in

3 in occupied/active

conflict areas

September 2022

Methodologies for Public Health Assessment in
Conflict Zones
The dynamic and insecure nature of the conflict in Ukraine necessitates the use of specialized

methodologies for assessing public health needs and the effectiveness of interventions. While
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specific, detailed experimental protocols are often not feasible, several established frameworks

and approaches guide data collection and analysis in such humanitarian crises.

Rapid Health Needs Assessments
In the initial stages of displacement or a sudden escalation of conflict, rapid health needs

assessments are crucial for identifying immediate health priorities. These assessments are

typically multi-sectoral and aim to provide a quick overview of the health status of the affected

population, identify major health risks, and map available resources.

Evaluation Cycle

Needs Assessment
(Health status, risks, system capacity) Intervention Design

(Evidence-based, context-specific)

Informs
Implementation & Monitoring

(Service delivery, resource tracking)
Guides

Process & Output Evaluation
(Coverage, quality, accessibility)

Data for

Feedback & Adaptation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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